Cas no 941883-28-9 (2-(2-chlorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(2-chlorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one
• CAS No: 941883-28-9
• MF: C₁₇H₁₂ClFN₂O
• MW: 314.741386413574
• CID: 5498649
• Update Time: 2025-06-09

2-(2-chlorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2-chlorophenyl)methyl]-6-(4-fluorophenyl)pyridazin-3-one
• 2-(2-chlorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C17H12ClFN2O/c18-15-4-2-1-3-13(15)11-21-17(22)10-9-16(20-21)12-5-7-14(19)8-6-12/h1-10H,11H2
• InChI Key： VIPBMJRBPLJGMM-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2Cl)N=C(C2=CC=C(F)C=C2)C=C1

Additional information on 2-(2-chlorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one

Introduction to 2-(2-chlorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one (CAS No. 941883-28-9)

2-(2-chlorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one (CAS No. 941883-28-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines and features a unique combination of functional groups, including a chlorophenyl and a fluorophenyl moiety, which contribute to its distinct chemical and biological properties.

The molecular structure of 2-(2-chlorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one is characterized by a central pyridazine ring fused with substituted phenyl groups. The presence of the chlorine and fluorine atoms imparts specific electronic and steric effects that influence the compound's reactivity and biological activity. These features make it an attractive candidate for various pharmaceutical applications, particularly in the development of new drugs targeting specific biological pathways.

Recent studies have highlighted the potential of 2-(2-chlorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one as a potent inhibitor of certain enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory activity against protein kinases, which are key enzymes involved in cell signaling pathways. This property makes it a promising lead compound for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-(2-chlorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of certain viruses, including influenza and coronaviruses. The mechanism of action involves interference with viral entry or replication processes, making it a valuable candidate for further development in antiviral drug discovery.

The synthesis of 2-(2-chlorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one has been optimized through various synthetic routes, each offering unique advantages in terms of yield and purity. One common approach involves the condensation of 4-fluorobenzaldehyde with 2-chlorobenzylamine followed by cyclization to form the pyridazine ring. Advanced synthetic methods have also been developed to improve the efficiency and scalability of the production process, making it more feasible for industrial applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-chlorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one in various therapeutic contexts. Preliminary results from phase I trials have shown promising outcomes, with the compound demonstrating good pharmacokinetic properties and minimal side effects. These findings have paved the way for further clinical investigations and potential approval as a new therapeutic agent.

In conclusion, 2-(2-chlorophenyl)methyl-6-(4-fluorophenyl)-2,3-dihydropyridazin-3-one (CAS No. 941883-28-9) represents a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in areas such as cancer therapy, inflammatory disease management, and antiviral treatments. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing pharmaceutical science.